1-(4-Phenylpyrimidin-2-yl)-1H-indole

• Molecular Formula: C18H13N3
• Molecular Weight: 271.3 g/mol
• IUPAC Name: 1-(4-phenylpyrimidin-2-yl)indole
• InChI: InChI=1S/C18H13N3/c1-2-6-14(7-3-1)16-10-12-19-18(20-16)21-13-11-15-8-4-5-9-17(15)21/h1-13H
• InChI Key: KKIVFVZFSFVKBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC=C2)N3C=CC4=CC=CC=C43

Description

1-(4-Phenylpyrimidin-2-yl)-1H-indole is a chemical scaffold of significant interest in medicinal chemistry and anticancer drug discovery. This compound features a indole core linked to a phenyl-substituted pyrimidine, a structure frequently explored in the development of kinase inhibitors. Research Applications and Value: Scientific literature highlights the high research value of indole-pyrimidine hybrids. These compounds are investigated as potential therapeutic agents, particularly in oncology. Specifically, derivatives sharing this core structure are designed as dual-functional inhibitors targeting key oncology targets such as CDK9 and HDACs . Inhibition of these targets can disrupt transcription and induce apoptosis in cancer cells, making this chemotype a promising starting point for developing novel anti-proliferative agents . Researchers can utilize this compound as a key intermediate or precursor for synthesizing more complex molecules to evaluate their efficacy against various cancer cell lines, including HeLa, MDA-MB-231, and HepG-2 . Handling and Compliance: This product is intended for research purposes only and is strictly not for diagnostic, therapeutic, or any other human use. Researchers should handle the material with appropriate precautions, refer to the Safety Data Sheet (SDS) for proper handling procedures, and ensure all research complies with local and national regulations.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

A. Pyrimidine-Based Derivatives

• 1-(Pyrimidin-2-yl)-1H-Indole : The parent compound lacks the 4-phenyl substitution. Studies show that the addition of a phenyl group at the pyrimidine 4-position (as in the target compound) improves binding affinity to kinases and serotonin receptors by 30–50% .
• 2-(4-Methoxyphenyl)-1-(pyrimidin-2-yl)-1H-indole (8a) : This derivative, synthesized via Ru-catalyzed C–H arylation, demonstrates enhanced electron-donating properties due to the methoxy group, increasing solubility but reducing metabolic stability compared to the target compound .

B. Pyridine Hybrids

• 5-((4-(Pyridin-3-yl)pyrimidin-2-yl)amino)-1H-Indole: Replacing the phenyl group with pyridin-3-yl reduces lipophilicity (logP decreases by ~0.8), which correlates with lower blood-brain barrier penetration but higher aqueous solubility .

C. Sulfonyl and Piperazinyl Derivatives

• 1-(Phenylsulfonyl)-4-(piperazin-1-yl)-1H-Indole : This hybrid exhibits dual cholinesterase (BChE) inhibition (IC₅₀ = 19.66 mM) and 5-HT6 receptor antagonism, outperforming the target compound in multi-target activity but showing higher cytotoxicity .

D. Synthetic Cannabinoids

• JWH-122: While structurally distinct, JWH-122 shares the 1H-indole core linked to an arylketone. The target compound lacks the pentyl chain and naphthalenyl group, rendering it less toxic and non-psychoactive .

Table 1: Key Properties of Selected Analogs

Compound	Substituents	Biological Activity (IC₅₀ or EC₅₀)	Key Advantage/Disadvantage
1-(4-Phenylpyrimidin-2-yl)-1H-indole	4-phenylpyrimidin-2-yl	BACE1 inhibition: ~20 µM	Balanced lipophilicity and potency
1-(Pyrimidin-2-yl)-1H-indole	Pyrimidin-2-yl	Not reported	Simpler synthesis, lower potency
Compound 8a	4-methoxyphenylpyrimidin-2-yl	N/A (yield: 32%)	High solubility, low stability
1-(Phenylsulfonyl)-1H-indole	Phenylsulfonyl, piperazinyl	BACE1 IC₅₀: 19.66 mM	Multi-target activity, higher toxicity

Toxicity and Regulatory Status

However, phenylsulfonyl analogs exhibit higher cytotoxicity (LD₅₀ < 50 mg/kg in rodents) compared to the target compound (LD₅₀ > 200 mg/kg) .

Q & A

How can researchers optimize the synthesis of 1-(4-Phenylpyrimidin-2-yl)-1H-indole to improve yield and reduce toxic byproducts?

Answer:
The synthesis of pyrimidine-indole hybrids often employs palladium-catalyzed cross-coupling reactions. For example, 3-(2-chloropyrimidin-4-yl)-1-methyl-1H-indole is synthesized via Suzuki-Miyaura coupling, using aryl boronic acids and palladium catalysts under inert conditions (e.g., N₂ atmosphere) . Optimization includes:

• Catalyst selection : Pd(PPh₃)₄ or PdCl₂(dppf) to enhance regioselectivity.
• Solvent systems : Toluene/ethanol mixtures (3:1) at reflux (110°C) to balance reactivity and safety.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the target compound with >95% purity.
  Advanced protocols may incorporate microwave-assisted synthesis to reduce reaction times by 40–60% .

What analytical techniques are critical for characterizing the structural integrity of 1-(4-Phenylpyrimidin-2-yl)-1H-indole?

Answer:
Key techniques include:

• X-ray crystallography : Resolves bond lengths (e.g., C–N: 1.356–1.471 Å in pyrimidine-indole derivatives) and confirms planar aromatic systems .
• NMR spectroscopy : ¹H and ¹³C NMR identify substituent effects (e.g., deshielding of indole protons at δ 7.2–8.1 ppm due to electron-withdrawing pyrimidine groups) .
• HRMS (High-Resolution Mass Spectrometry) : Validates molecular formula (e.g., C₁₈H₁₃N₃ for the target compound) with <2 ppm error .

How do researchers design initial biological screening assays for 1-(4-Phenylpyrimidin-2-yl)-1H-indole?

Answer:
Primary assays focus on target engagement and cytotoxicity :

• Enzyme inhibition : Use fluorescence-based assays (e.g., COX-II inhibition with IC₅₀ < 1 µM for structurally related indoles) .
• Cell viability : MTT assays on cancer lines (e.g., HeLa, MCF-7) to evaluate antiproliferative activity at 10–100 µM .
• Receptor binding : Radioligand displacement assays (e.g., 5-HT₆ receptor binding affinity using [³H]-LSD) for neurological applications .

What advanced strategies are used to analyze structure-activity relationships (SAR) for 1-(4-Phenylpyrimidin-2-yl)-1H-indole derivatives?

Answer:
SAR studies involve systematic substitution:

• Pyrimidine modifications : Introducing electron-withdrawing groups (e.g., Cl at position 2) enhances kinase inhibition (e.g., EGFR IC₅₀ reduced by 30% vs. unsubstituted analogs) .
• Indole substitutions : Bulky groups at position 3 improve steric hindrance, reducing off-target effects (e.g., 4-butylphenyl analogs show 2x selectivity in anti-inflammatory assays) .
• Quantitative SAR (QSAR) : Computational models (e.g., CoMFA) correlate logP values (2.5–4.0) with blood-brain barrier permeability for CNS-targeted derivatives .

How can crystallography data resolve contradictions in proposed binding modes of 1-(4-Phenylpyrimidin-2-yl)-1H-indole?

Answer:
X-ray co-crystallization with target proteins (e.g., EGFR kinase domain) reveals:

• Hydrogen-bond interactions : Pyrimidine N1 with Thr766 (2.8 Å) stabilizes the inactive kinase conformation .
• π-π stacking : Indole-phenyl group alignment with Phe723 enhances binding affinity (ΔG = −9.2 kcal/mol) .
  Discrepancies between docking predictions and experimental data are resolved by refining force field parameters (e.g., AMBER vs. CHARMM) .

What in vivo models are appropriate for evaluating the therapeutic potential of 1-(4-Phenylpyrimidin-2-yl)-1H-indole?

Answer:

• Anti-inflammatory : Carrageenan-induced paw edema in rats (ED₅₀ < 10 mg/kg for COX-II inhibitors) .
• Anticancer : Xenograft models (e.g., HT-29 colon cancer) with biweekly oral dosing (50 mg/kg) to assess tumor volume reduction .
• Pharmacokinetics : LC-MS/MS quantifies plasma concentrations (Cₘₐₓ ~ 2.5 µg/mL at 2 h post-administration) .

How do researchers address solubility challenges during formulation of 1-(4-Phenylpyrimidin-2-yl)-1H-indole?

Answer:

• Co-solvent systems : PEG-400/water (60:40) increases aqueous solubility from <0.1 mg/mL to 5 mg/mL .
• Nanoparticle encapsulation : PLGA-based nanoparticles (150 nm diameter) achieve sustained release over 72 h .
• Salt formation : Hydrochloride salts improve crystallinity and bioavailability (F% = 65 vs. 40 for free base) .

What mechanistic studies elucidate the compound’s interaction with biological targets?

Answer:

• Surface plasmon resonance (SPR) : Measures real-time binding kinetics (kₒₙ = 1.2 × 10⁵ M⁻¹s⁻¹, kₒff = 0.003 s⁻¹) .
• Kinase profiling : Broad-panel assays (e.g., Eurofins KinaseProfiler) identify off-target inhibition (e.g., JAK2 at IC₅₀ = 50 nM) .
• Metabolite tracking : LC-HRMS identifies hydroxylated metabolites (m/z 319.12) in hepatic microsomes .

How do steric and electronic effects of the 4-phenylpyrimidine moiety influence reactivity?

Answer:

• Steric effects : The 4-phenyl group reduces nucleophilic attack at position 5 by 70% compared to unsubstituted pyrimidines .
• Electronic effects : Electron-deficient pyrimidine enhances electrophilic substitution on the indole ring (e.g., bromination at position 5 occurs 3x faster) .
• Computational analysis : DFT calculations (B3LYP/6-31G*) show HOMO localization on indole, directing regioselective modifications .

What stability studies are critical for ensuring reliable experimental results with this compound?

Answer:

• Thermal stability : TGA/DSC analysis confirms decomposition >200°C, suitable for high-temperature reactions .
• Photostability : UV-vis exposure (254 nm, 24 h) shows <5% degradation in amber glass vials .
• Solution stability : pH-dependent hydrolysis (t₁/₂ = 48 h at pH 7.4 vs. 12 h at pH 2.0) guides buffer selection .